N-(2-Aminoethyl) Cyclopamine
N-(2-Aminoethyl) Cyclopamine
Brand Name:
Vulcanchem
CAS No.:
334616-31-8
VCID:
VC0016856
InChI:
InChI=1S/C29H46N2O2/c1-17-13-26-27(31(16-17)12-11-30)19(3)29(33-26)10-8-22-23-6-5-20-14-21(32)7-9-28(20,4)25(23)15-24(22)18(29)2/h5,17,19,21-23,25-27,32H,6-16,30H2,1-4H3/t17-,19?,21-,22?,23-,25?,26?,27-,28-,29-/m0/s1
SMILES:
CC1CC2C(C(C3(O2)CCC4C5CC=C6CC(CCC6(C5CC4=C3C)C)O)C)N(C1)CCN
Molecular Formula:
C₂₉H₄₆N₂O₂
Molecular Weight:
454.69
N-(2-Aminoethyl) Cyclopamine
CAS No.: 334616-31-8
Reference Standards
VCID: VC0016856
Molecular Formula: C₂₉H₄₆N₂O₂
Molecular Weight: 454.69
| CAS No. | 334616-31-8 |
|---|---|
| Product Name | N-(2-Aminoethyl) Cyclopamine |
| Molecular Formula | C₂₉H₄₆N₂O₂ |
| Molecular Weight | 454.69 |
| IUPAC Name | (3S,3'aS,6'S,6aS,9R,11bR)-4'-(2-aminoethyl)-3',6',10,11b-tetramethylspiro[2,3,4,6,6a,6b,7,8,11,11a-decahydro-1H-benzo[a]fluorene-9,2'-3,3a,5,6,7,7a-hexahydrofuro[3,2-b]pyridine]-3-ol |
| Standard InChI | InChI=1S/C29H46N2O2/c1-17-13-26-27(31(16-17)12-11-30)19(3)29(33-26)10-8-22-23-6-5-20-14-21(32)7-9-28(20,4)25(23)15-24(22)18(29)2/h5,17,19,21-23,25-27,32H,6-16,30H2,1-4H3/t17-,19?,21-,22?,23-,25?,26?,27-,28-,29-/m0/s1 |
| SMILES | CC1CC2C(C(C3(O2)CCC4C5CC=C6CC(CCC6(C5CC4=C3C)C)O)C)N(C1)CCN |
| Synonyms | (2’R,3S,3’R,3’aS,6’S,6aS,6bS,7’aR,11aS,11bR)-4’-(2-aminoethyl)-1,2,3,3’a,4,4’,5’,6,6’,6a,6b,7,7’,7’a,8,11,11a,11b-octadecahydro-3’,6’,10,11b-tetramethyl-Spiro[9H-benzo[a]fluorene-9,2’(3’H)-furo[3,2-b]pyridin]-3-ol |
| PubChem Compound | 46780271 |
| Last Modified | Nov 11 2021 |
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